Cas no 89027-43-0 (Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester)
![Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester structure](https://www.kuujia.com/scimg/cas/89027-43-0x500.png)
89027-43-0 structure
Product name:Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester
Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester
- [4-(1-pentyl-4-bicyclo[2.2.2]octanyl)phenyl] nonanoate
- DTXSID90751377
- 89027-43-0
- 4-(4-Pentylbicyclo[2.2.2]octan-1-yl)phenyl nonanoate
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- Inchi: InChI=1S/C28H44O2/c1-3-5-7-8-9-10-12-26(29)30-25-15-13-24(14-16-25)28-21-18-27(19-22-28,20-23-28)17-11-6-4-2/h13-16H,3-12,17-23H2,1-2H3
- InChI Key: JEIWKCNGWKEGLE-UHFFFAOYSA-N
- SMILES: CCCCCCCCC(=O)OC1=CC=C(C=C1)C23CCC(CC2)(CC3)CCCCC
Computed Properties
- Exact Mass: 412.334130642g/mol
- Monoisotopic Mass: 412.334130642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 14
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 26.3Ų
Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester Related Literature
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
89027-43-0 (Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester) Related Products
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